Cas no 1247855-76-0 (1-(Thiophen-2-yl)but-3-yn-1-amine)

• Product Name: 1-(Thiophen-2-yl)but-3-yn-1-amine
• CAS No: 1247855-76-0
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 5042919
• Update Time: 2025-06-08

1-(Thiophen-2-yl)but-3-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)but-3-yn-1-amine
• 1-thiophen-2-ylbut-3-yn-1-amine
• 1-(Thiophen-2-yl)but-3-yn-1-amine

• Inchi： 1S/C8H9NS/c1-2-4-7(9)8-5-3-6-10-8/h1,3,5-7H,4,9H2
• InChI Key： AVAJEOHLCBFYJM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CC#C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 1.1
• Topological Polar Surface Area: 54.3

Experimental Properties

• Color/Form: No data avaiable

1-(Thiophen-2-yl)but-3-yn-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(Thiophen-2-yl)but-3-yn-1-amine

Chemical Profile of 1-(Thiophen-2-yl)but-3-yn-1-amine (CAS No. 1247855-76-0)

1-(Thiophen-2-yl)but-3-yn-1-amine, identified by its CAS number 1247855-76-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a thiophene ring conjugated with a butynylamine moiety, exhibits unique structural and chemical properties that make it a promising candidate for various biochemical applications. The presence of both aromatic and alkyne functional groups contributes to its reactivity and potential utility in synthesizing more complex pharmacophores.

The compound’s molecular structure is characterized by a rigid thiophene core, which is known for its stability and ability to interact with biological targets through π-stacking and hydrophobic effects. The butynylamine substituent introduces a polar amine group, enhancing the molecule’s solubility in polar solvents and facilitating interactions with polar biological receptors. This combination of features makes 1-(Thiophen-2-yl)but-3-yn-1-amine an intriguing scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. Thiophenes are widely recognized for their role in the development of antiviral, antibacterial, and anticancer agents. The specific substitution pattern in 1-(Thiophen-2-yl)but-3-yn-1-amine positions it as a potential precursor for designing molecules that can modulate enzyme activity or interfere with pathogenic processes. For instance, the alkyne group can serve as a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce additional pharmacological motifs.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The thiophene ring can mimic natural biomolecular structures, while the amine group can engage in hydrogen bonding or salt bridge interactions with protein surfaces. Such interactions are crucial for designing molecules that can selectively bind to disease-causing proteins without affecting normal cellular processes. Current research in this area suggests that derivatives of 1-(Thiophen-2-yl)but-3-yn-1-amine could be effective against targets involved in inflammatory diseases and neurodegenerative disorders.

Another area where this compound shows promise is in the development of photodynamic therapy (PDT) agents. Thiophene-based molecules have been extensively studied for their ability to absorb light at specific wavelengths, leading to the generation of reactive oxygen species that can damage malignant cells. The alkyne functionality in 1-(Thiophen-2-yl)but-3-yn-1-amine could be exploited to enhance light absorption properties or to improve cellular uptake through bioconjugation strategies. Preliminary studies indicate that certain derivatives exhibit strong photosensitizing activity while maintaining good biocompatibility, making them suitable candidates for clinical translation.

The synthesis of 1-(Thiophen-2-yl)but-3-yne-lamine involves multi-step organic transformations, including cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, which are well-established methods for constructing biaryl systems. The reaction conditions must be carefully optimized to ensure high yields and purity, as impurities can significantly affect biological activity. Advances in catalytic systems and green chemistry principles have made it possible to perform these reactions under milder conditions with reduced waste generation, aligning with the growing emphasis on sustainable chemical practices.

From a computational chemistry perspective, 1-(Thiophen-l)-but-l-yne-l-amine has been subjected to detailed molecular modeling studies to predict its binding modes and interaction energies with potential biological targets. These studies often employ molecular dynamics simulations and quantum mechanical calculations to provide insights into the compound’s behavior at an atomic level. Such computational approaches are invaluable for guiding experimental design and optimizing lead compounds before they enter preclinical testing.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like thiophenes in drug development due to their structural versatility and biological efficacy. 1-(Thiophen-l)-but-l-yne-l-amine exemplifies how combining different functional groups can yield molecules with enhanced pharmacological properties. Its unique structure positions it as a versatile building block for medicinal chemists seeking to develop new drugs targeting complex diseases such as cancer, inflammation, and infectious diseases.

In conclusion,l-(thiophen-l)-l-but-yne-l-amine (CAS No.l 247855-l76-O) represents a significant advancement in synthetic chemistry with potential applications across multiple therapeutic areas. Its combination of structural features—thiophene ring and butynylamine moiety—makes it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new biological targets and synthetic methodologies,l-(thiophen-l)-l-but-yne-l-amine is poised to play a crucial role in shaping the future of medicinal chemistry.